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Compound of Interest

Compound Name: Sodium 2-formylbenzenesulfonate

Cat. No.: B086834 Get Quote

Solubility Profile of Sodium 2-
formylbenzenesulfonate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of Sodium 2-
formylbenzenesulfonate. Due to the limited availability of extensive quantitative data in the

public domain, this document focuses on presenting the available data, outlining detailed

experimental protocols for solubility determination, and providing a theoretical framework for

understanding its solubility in various solvent classes.

Quantitative and Qualitative Solubility Data
The solubility of a compound is a critical physicochemical property, influencing its application in

synthesis, formulation, and biological systems. Sodium 2-formylbenzenesulfonate, an

organic salt, exhibits a distinct solubility profile primarily dictated by its ionic nature and the

presence of polar functional groups.

Table 1: Solubility of Sodium 2-formylbenzenesulfonate in Various Solvents
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Solvent
Solvent
Type

Temperatur
e (°C)

Quantitative
Solubility

Qualitative
Description

Citation

Water Polar Protic 25 1000 g/L

Soluble,

Freely

Soluble

[1]

Water Polar Protic Not Specified 1 g / 10 mL Soluble [1][2][3]

Ethanol

(boiling)
Polar Protic ~78

Data not

available

Freely

Soluble
[1]

Ethanol (cold) Polar Protic Not Specified
Data not

available
Not Soluble [1]

Alcohols Polar Protic Not Specified
Data not

available

Slightly

Soluble

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic Not Specified
Data not

available

Slightly

Soluble

Note: The available literature lacks extensive quantitative solubility data for Sodium 2-
formylbenzenesulfonate in a wide range of organic solvents.

The high solubility in water is attributed to the presence of the sodium sulfonate group, which

imparts a high degree of ionic character to the molecule, facilitating strong ion-dipole

interactions with polar water molecules.[4] The observation that it is soluble in boiling ethanol

but not in cold ethanol suggests that the dissolution process in this solvent is endothermic and

requires thermal energy to overcome the lattice energy of the salt.[1]

Experimental Protocol for Solubility Determination
To address the gap in quantitative data, researchers can determine the solubility of Sodium 2-
formylbenzenesulfonate in various solvents of interest by employing established methods.

The following is a detailed protocol based on the equilibrium concentration method.[5]

Objective: To determine the saturation solubility of Sodium 2-formylbenzenesulfonate in a

given solvent at a specific temperature.
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Materials:

Sodium 2-formylbenzenesulfonate (high purity)

Selected solvents (e.g., methanol, ethanol, acetone, tetrahydrofuran, etc.)

Thermostatically controlled shaker or incubator

Analytical balance

Centrifuge

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Syringe filters (0.45 µm)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Sodium 2-formylbenzenesulfonate to a series of vials, each

containing a known volume of the selected solvent. The excess solid is crucial to ensure

that equilibrium with the solid phase is achieved.

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached. Preliminary experiments may be needed to determine the time

required to reach equilibrium.

Sample Collection and Preparation:
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After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

To remove any suspended solid particles, centrifuge the withdrawn sample or filter it

through a syringe filter (0.45 µm) into a clean vial. This step is critical to avoid

overestimation of the solubility.

Quantitative Analysis:

Prepare a series of standard solutions of Sodium 2-formylbenzenesulfonate of known

concentrations in the respective solvent.

Analyze the standard solutions and the filtered sample solution using a calibrated HPLC or

UV-Vis spectrophotometry method.

Construct a calibration curve by plotting the analytical response (e.g., peak area from

HPLC or absorbance from UV-Vis) against the concentration of the standard solutions.

Determine the concentration of Sodium 2-formylbenzenesulfonate in the sample

solution by interpolating its analytical response on the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as grams per 100 mL (g/100mL) or moles

per liter (mol/L).

Repeat the experiment at different temperatures to construct a solubility profile as a

function of temperature.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Sodium 2-formylbenzenesulfonate.
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1. Preparation of Saturated Solution

2. Sample Collection

3. Quantitative Analysis

4. Data Reporting

Add excess Sodium
2-formylbenzenesulfonate to solvent

Seal vial

Equilibrate in thermostatic
shaker at constant temperature

Allow excess solid to settle

Withdraw supernatant

Filter supernatant (0.45 µm)

Analyze standards and sample
(e.g., HPLC, UV-Vis)

Prepare standard solutions

Determine sample concentration

Construct calibration curve

Express solubility
(g/100mL or mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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